Cas no 150436-24-1 (1H-Tetrazole, 5-(2-methylphenoxy)-)

• Product Name: 1H-Tetrazole, 5-(2-methylphenoxy)-
• CAS No: 150436-24-1
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 1322578
• Update Time: 2024-08-18

1H-Tetrazole, 5-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(2-methylphenoxy)-
• 2H-Tetrazole, 5-(2-methylphenoxy)-

• Inchi： 1S/C8H8N4O/c1-6-4-2-3-5-7(6)13-8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
• InChI Key： NVUOMUUQVNDKPG-UHFFFAOYSA-N
• SMILES： N1=C(OC2=CC=CC=C2C)N=NN1

Computed Properties

• Exact Mass: 176.06994

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 337.7±35.0 °C(Predicted)
• PSA: 63.69
• pka: 3.77±0.10(Predicted)